Cas no 2227918-27-4 ((2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol)

• Product Name: (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol
• CAS No: 2227918-27-4
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 5865876
• PubChem ID: 165674505
• Update Time: 2025-06-08

(2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol
• 2227918-27-4
• EN300-1757539

• Inchi： 1S/C11H14F2O/c1-7-5-11(13)9(6-10(7)12)4-3-8(2)14/h5-6,8,14H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： QWIPSKVCXSQCFV-QMMMGPOBSA-N
• SMILES： FC1C=C(C)C(=CC=1CC[C@H](C)O)F

Computed Properties

• Exact Mass: 200.10127139g/mol
• Monoisotopic Mass: 200.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol

Introduction to (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol (CAS No. 2227918-27-4)

(2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227918-27-4, exhibits a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of both fluoro and methyl substituents in its aromatic ring, along with a chiral center at the butan-2-ol moiety, contributes to its distinctive chemical properties and potential biological activities.

The molecular structure of (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol consists of a butan-2-ol backbone with a phenyl ring substituted at the 4-position by a group that includes both fluorine atoms at the 2 and 5 positions and a methyl group at the 4 position. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The chiral center at the butan-2-ol position further enhances its potential as a building block for enantiomerically pure pharmaceutical intermediates.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic distribution of the molecule, leading to more potent and selective interactions with enzymes and receptors. This property has made fluorinated compounds valuable in the development of new drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The synthesis of (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol presents unique challenges due to the need for precise stereocontrol at the chiral center. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted reactions, are often employed to achieve high enantiomeric purity. These techniques ensure that the final product retains its stereochemical integrity, which is crucial for its biological activity. The synthesis process also requires careful optimization to minimize side reactions and maximize yield, making it an intriguing subject for research in synthetic organic chemistry.

Recent studies have highlighted the potential of (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol as a key intermediate in the development of novel therapeutic agents. Its structural features suggest that it may exhibit inhibitory activity against various enzymes involved in disease pathways. For instance, preliminary computational studies have indicated that this compound could interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders.

The pharmacological profile of (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol is further enhanced by its fluorinated aromatic ring, which can improve drug-like properties such as lipophilicity and metabolic stability. These characteristics are essential for ensuring that a drug remains active in vivo and reaches its target site effectively. The compound's chiral nature also suggests that it may exhibit different pharmacological effects depending on its enantiomer form, making it a valuable candidate for studying stereoselective drug design.

In conclusion, (2S)-4-(2,5-difluoro-4-methylphenyl)butan-2-ol represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too does the potential for discovering new therapeutic agents based on this class of molecules. The continued exploration of synthetic methodologies to produce enantiomerically pure forms of this compound will undoubtedly contribute to future breakthroughs in drug discovery.